Cas no 2310207-83-9 (1-(3-chloro-4-methoxybenzenesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane)

• Product Name: 1-(3-chloro-4-methoxybenzenesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane
• CAS No: 2310207-83-9
• MF: C₁₆H₂₃ClN₂O₃S₂
• MW: 390.948420763016
• CID: 5340186
• Update Time: 2025-05-21

1-(3-chloro-4-methoxybenzenesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-((3-chloro-4-methoxyphenyl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane
• 1-(3-chloro-4-methoxyphenyl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane
• 1-(3-chloro-4-methoxybenzenesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane

• Inchi： 1S/C16H23ClN2O3S2/c1-22-16-4-3-14(11-15(16)17)24(20,21)19-7-2-6-18(8-9-19)13-5-10-23-12-13/h3-4,11,13H,2,5-10,12H2,1H3
• InChI Key： HYAOZRFAZJCQJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCCN(CC1)C1CSCC1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 514
• XLogP3: 2.7
• Topological Polar Surface Area: 83.5

Additional information on 1-(3-chloro-4-methoxybenzenesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane

1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane: A Comprehensive Overview

1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane is a complex organic compound with a unique structure that combines a diazepane ring system with a benzenesulfonyl group and a thiolan substituent. This compound, identified by the CAS number 2310207-83-9, has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane is characterized by a 1,4-diazepane ring, which is a seven-membered ring containing two nitrogen atoms. This ring system is known for its flexibility and ability to adopt various conformations, which can influence the compound's bioavailability and pharmacokinetic properties. The benzenesulfonyl group attached at position 1 introduces electronic and steric effects that can modulate the compound's reactivity and solubility. Additionally, the thiolan substituent at position 4 adds a sulfur-containing heterocyclic group, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane. Researchers have employed multi-step synthesis strategies involving coupling reactions, oxidation steps, and cyclization processes to construct this molecule. The use of microwave-assisted synthesis and continuous flow reactors has significantly improved the yield and purity of the compound, making it more accessible for further studies.

From a pharmacological perspective, 1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane has demonstrated promising activity in preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are key targets in the treatment of inflammatory diseases and cancer. Its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders as well.

The structural features of 1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane also make it an attractive candidate for further structural optimization. By modifying the substituents on the benzenesulfonyl group or altering the diazepane ring system, researchers can explore a wide range of analogs with enhanced potency and selectivity. These efforts are expected to contribute to the development of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 1-(3-Chloro-4-Methoxybenzenesulfonyl)-4-(Thiolan-3-Yl)-1,4-Diazepane represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable tool in drug discovery. As research continues to unravel its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.